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Compound of Interest

Compound Name: 1-Isopropyl-1H-indole-2,3-dione

Cat. No.: B077278

In-Depth Technical Guide: 1-Isopropyl-1H-indole-
2,3-dione

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical identifiers, properties,

and available technical data for 1-lIsopropyl-1H-indole-2,3-dione, a molecule of interest in
medicinal chemistry and drug development.

Chemical Identifiers and Properties

1-Isopropyl-1H-indole-2,3-dione, also known as 1-isopropylisatin, is a derivative of isatin, a
privileged scaffold in the development of novel therapeutic agents. The core chemical
identifiers and physical properties are summarized below.
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Identifier/Property Value

CAS Number 10487-31-7[1]

Molecular Formula C11H11:NO2

Molecular Weight 189.21 g/mol [1]

IUPAC Name 1-(propan-2-ylindole-2,3-dione
Melting Point 74-76.5 °C[1]

Boiling Point 311.3 £ 25.0 °C (Predicted)[1]

Synthesis and Characterization

The synthesis of N-alkylated isatins, such as 1-lsopropyl-1H-indole-2,3-dione, is typically
achieved through the alkylation of the isatin nitrogen.

General Synthesis Workflow

The logical workflow for the synthesis of N-alkylated isatins can be visualized as follows:
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Caption: General workflow for the synthesis of 1-Isopropyl-1H-indole-2,3-dione.

Experimental Protocol: General N-Alkylation of Isatin

While a specific detailed protocol for 1-isopropyl-1H-indole-2,3-dione is not readily available
in the searched literature, a general method for the N-alkylation of isatins can be adapted. This
procedure is based on methods reported for the synthesis of various N-substituted isatin
derivatives.

Materials:
e Isatin
 Isopropyl halide (e.g., 2-bromopropane or 2-iodopropane)

¢ Anhydrous potassium carbonate (K2CQOs) or cesium carbonate (Cs2COs)
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Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile
Ethyl acetate
Brine solution

Anhydrous sodium sulfate (Naz2S0a)

Procedure:

To a stirred solution of isatin (1 equivalent) in anhydrous DMF, add anhydrous potassium
carbonate (2 equivalents).

Add the isopropyl halide (1.2 equivalents) to the reaction mixture.

Stir the reaction mixture at room temperature or gentle heating (e.g., 50-60 °C) and monitor
the reaction progress by thin-layer chromatography (TLC).

Upon completion, pour the reaction mixture into ice-cold water and extract with ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 1-lsopropyl-1H-
indole-2,3-dione.

Spectroscopic Data

While specific spectroscopic data for 1-lIsopropyl-1H-indole-2,3-dione is not available in the

provided search results, the following table outlines the expected characteristic signals based

on the analysis of related isatin derivatives.
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Spectroscopic Technique Expected Data

Signals corresponding to the isopropyl! group (a

septet for the CH proton and a doublet for the
1H NMR _

two CHs groups) and aromatic protons of the

indole ring.

Resonances for the carbonyl carbons (C2 and
13C NMR C3), the isopropyl group carbons, and the

aromatic carbons of the indole ring.

Characteristic absorption bands for the two
IR (Infrared) carbonyl groups (C=0) in the region of 1700-

1760 cm~1 and C-N stretching vibrations.

A molecular ion peak corresponding to the
MS (Mass Spectrometry) molecular weight of the compound (m/z =
189.21).

Biological Activity and Potential Applications

Isatin and its derivatives are known to exhibit a wide range of biological activities, and N-
alkylation can significantly modulate their potency and selectivity.

Anticancer Activity

N-alkylated isatins have demonstrated cytotoxic effects against various cancer cell lines. The
proposed mechanism of action for some N-substituted isatins involves the destabilization of
microtubules by binding to the colchicine binding site on 3-tubulin, leading to mitotic arrest and
suppression of tumor cell growth.

Enzyme Inhibition

Isatin derivatives have been identified as inhibitors of various enzymes, including
carboxylesterases. The inhibitory potency of these compounds is often related to their
hydrophobicity.
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Experimental Protocol: In Vitro Cytotoxicity Assay (MTT
Assay)

This protocol provides a general method for assessing the cytotoxic activity of 1-lsopropyl-1H-
indole-2,3-dione against a cancer cell line.

Materials:

Cancer cell line (e.g., HelLa, A549)

e Complete cell culture medium (e.g., DMEM with 10% FBS)

e 1-Isopropyl-1H-indole-2,3-dione (dissolved in DMSO to prepare a stock solution)

¢ 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in
PBS)

e DMSO

o 96-well plates

Phosphate-buffered saline (PBS)

Procedure:

Seed the cancer cells in a 96-well plate at a suitable density and allow them to adhere
overnight.

e Prepare serial dilutions of 1-lsopropyl-1H-indole-2,3-dione in complete culture medium
from the stock solution.

¢ Remove the old medium from the wells and add the medium containing different
concentrations of the test compound. Include a vehicle control (medium with DMSO) and a
blank (medium only).

 Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37 °C in a humidified
incubator with 5% COs-.
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 After the incubation period, add MTT solution to each well and incubate for another 3-4
hours.

e Remove the medium containing MTT and add DMSO to each well to dissolve the formazan
crystals.

o Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

o Calculate the percentage of cell viability for each concentration and determine the ICso value
(the concentration of the compound that inhibits 50% of cell growth).

Potential Signaling Pathways

While no specific signaling pathways have been elucidated for 1-Isopropyl-1H-indole-2,3-
dione, the broader class of indole derivatives has been shown to interact with various cellular
signaling pathways. For instance, some indole derivatives have been found to suppress the
Hedgehog signaling pathway, which is aberrantly activated in several cancers. The potential for
1-Isopropyl-1H-indole-2,3-dione to modulate such pathways warrants further investigation.

A hypothetical logical relationship for investigating the effect of an N-alkylated isatin on a
signaling pathway is presented below.
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Caption: Logical workflow for investigating signaling pathway modulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number and identifiers for 1-Isopropyl-1H-indole-
2,3-dione.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077278#cas-number-and-identifiers-for-1-isopropyl-
1h-indole-2-3-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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